Cas no 1707377-44-3 (1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine)

• Product Name: 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine
• CAS No: 1707377-44-3
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5220278
• Update Time: 2025-06-28

1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine
• 1H-1,2,4-Triazole-3-methanamine, 1-methyl-α-(phenylmethyl)-

• Inchi： 1S/C11H14N4/c1-15-8-13-11(14-15)10(12)7-9-5-3-2-4-6-9/h2-6,8,10H,7,12H2,1H3
• InChI Key： YZJXSOVAWZSKDY-UHFFFAOYSA-N
• SMILES： NC(C1N=CN(C)N=1)CC1=CC=CC=C1

Additional information on 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine

1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine (CAS 1707377-44-3): A Comprehensive Overview

1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine (CAS 1707377-44-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a 1,2,4-triazole ring system with a phenyl-ethylamine backbone, making it a subject of interest for drug discovery and material science applications.

The compound's molecular formula is C₁₁H₁₄N₄, with a molecular weight of 202.26 g/mol. Its structure features a methyl-substituted triazole moiety connected to a phenylethylamine group through a carbon-carbon bond. This arrangement creates multiple sites for potential chemical modifications, which is why researchers are exploring its derivatives for various applications.

Recent studies have focused on the pharmacological potential of 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine derivatives. The triazole ring system is known for its bioisosteric properties, often serving as a replacement for other heterocycles in drug design. This characteristic, combined with the compound's moderate lipophilicity (calculated LogP ~1.5), makes it particularly interesting for central nervous system (CNS) drug development.

In synthetic chemistry, CAS 1707377-44-3 serves as a valuable intermediate for constructing more complex molecules. The presence of both aromatic systems (triazole and phenyl) and the primary amine functionality allows for diverse chemical transformations. Researchers have reported successful N-alkylation, acylation, and condensation reactions with this compound, expanding its utility in medicinal chemistry projects.

The compound's physicochemical properties have been carefully characterized. It typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Solubility studies show moderate solubility in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. These properties are crucial for formulation scientists working with this compound.

From a drug discovery perspective, 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine offers several advantages. The triazole ring can participate in hydrogen bonding interactions with biological targets, while the phenyl group contributes to hydrophobic interactions. This balanced profile makes it attractive for designing compounds with specific target affinity and selectivity.

Recent patent literature reveals growing interest in CAS 1707377-44-3 derivatives for various therapeutic areas. Some applications being explored include neurological disorders, metabolic diseases, and inflammatory conditions. The compound's scaffold appears particularly promising for developing modulators of neurotransmitter receptors and enzymes involved in cellular signaling pathways.

In material science, researchers are investigating the use of 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine as a building block for functional materials. The aromatic systems and nitrogen-rich structure make it suitable for creating coordination polymers, luminescent materials, and other advanced materials with specific electronic or optical properties.

The synthesis of CAS 1707377-44-3 typically involves multi-step organic reactions starting from commercially available precursors. Common routes include the cyclization of appropriate hydrazine derivatives with orthoesters or other 1,3-dielectrophiles to form the triazole ring, followed by subsequent functionalization to introduce the phenylethylamine moiety. Process chemists continue to optimize these synthetic pathways for improved yields and scalability.

Analytical characterization of 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are critical for research applications. The typical purity available from commercial suppliers ranges from 95% to 99%, with higher grades available for specialized applications.

From a market perspective, demand for CAS 1707377-44-3 has been steadily increasing, particularly from pharmaceutical and biotechnology companies engaged in early-stage drug discovery. The compound is available from several specialty chemical suppliers, with prices varying based on quantity and purity requirements. Current research trends suggest this compound will remain relevant in medicinal chemistry for the foreseeable future.

Safety data for 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine indicates it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical. Material safety data sheets (MSDS) provide detailed handling and disposal guidelines for this compound.

Future research directions for CAS 1707377-44-3 include exploring its potential in combination therapies, developing novel derivatives with enhanced biological activity, and investigating its applications in materials science. The compound's versatility ensures it will remain a valuable tool for researchers across multiple disciplines.

For scientists considering working with 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine, it's important to note that proper storage conditions (typically room temperature in a dry environment) help maintain its stability. Researchers should also consider the compound's spectral properties when designing experiments, as its UV absorption characteristics may be relevant for certain analytical applications.

The growing body of literature on CAS 1707377-44-3 reflects its increasing importance in chemical research. Recent publications have described innovative synthetic methodologies, novel biological activities of its derivatives, and creative applications in materials science. This compound continues to demonstrate its value as a versatile building block in modern chemistry.

In conclusion, 1-(1-Methyl-1H-[1,2,4]triazol-3-yl)-2-phenyl-ethylamine (CAS 1707377-44-3) represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its unique structural features, synthetic accessibility, and potential for derivatization make it a valuable tool for researchers exploring new chemical space and developing innovative solutions to complex scientific challenges.